Cas no 115918-63-3 (Octanedioic-1,8-14C2acid (9CI))

Octanedioic-1,8-14C2acid (9CI) structure

115918-63-3 structure

Product Name:Octanedioic-1,8-14C2acid (9CI)

CAS No:115918-63-3

Molecular Formula:C₈H₁₄O₄

Molecular Weight:174.19436

CID:136904

PubChem ID:10035160

Octanedioic-1,8-14C2acid (9CI) Properties

Names and Identifiers

- Octanedioic-1,8-14C2acid (9CI)
- OCTANEDIOIC ACID-CARBOXY-14C
- (1,8-14C2)octanedioic acid
- 115918-63-3
- InChIKey： TYFQFVWCELRYAO-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
- SMILES： OC(CCCCCCC(=O)O)=O

Computed Properties

Exact Mass: 174.08922
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 178.09569290g/mol
Heavy Atom Count: 12
Complexity: 135
Isotope Atom Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 74.6Å²

Experimental Properties

PSA: 74.6

Octanedioic-1,8-14C2acid (9CI) Related Literature

1. Structure-dependent SERS activity of plasmonic nanorattles with built-in electromagnetic hotspots†

Keng-Ku Liu,Sirimuvva Tadepalli,Zheyu Wang,Qisheng Jiang,Srikanth Singamaneni Analyst, 2017,142, 4536-4543
2. Characterization of ubiquitination dependent dynamics in growth factorreceptorsignaling by quantitative proteomics†

Vyacheslav Akimov,Kristoffer T. G. Rigbolt,Mogens M. Nielsen,Blagoy Blagoev Mol. BioSyst., 2011,7, 3223-3233
3. Greener and facile synthesis of Cu/ZnO catalysts for CO2 hydrogenation to methanol by urea hydrolysis of acetates†

RSC Adv., 2021,11, 14323-14333
4. Metal organic framework-derived transition metal-doped CoSx nanocage for enhanced visible light-assisted methanol electrocatalytic oxidation†

Meng Li,Quan Du,Guanfeng Li,Lei Qian,Ying Zeng Phys. Chem. Chem. Phys., 2023,25, 27331-27341
5. Improvements in metallurgical microscopes

Trans. Faraday Soc., 1920,16, 181-182
6. Determination of the concentration range for 267 proteins from 21 lots of commercial human plasma using highly multiplexed multiple reaction monitoring mass spectrometry†

Claudia Gaither,Robert Popp Analyst, 2020,145, 3634-3644
7. Design of multifunctional supercapacitor electrodes using an informatics approach†

Anish G. Patel,Luke Johnson,Raymundo Arroyave Mol. Syst. Des. Eng., 2019,4, 654-663
8. Formation of dibenzofuran, dibenzo-p-dioxin and their hydroxylated derivatives from catechol†

Mohammednoor Altarawneh,Bogdan Z. Dlugogorski Phys. Chem. Chem. Phys., 2015,17, 1822-1830
9. N coupling with S-coordinated Ru nanoclusters for highly efficient hydrogen evolution in alkaline media†

Cheng-Fei Li,Jia-Wei Zhao,Ling-Jie Xie,Yu Wang,Hai-Bo Tang,Li-Rong Zheng,Gao-Ren Li J. Mater. Chem. A, 2021,9, 12659-12669
10. A probe for homolytic reactions in solution. Part IV. The succinimidyl radical

J. Chem. Soc. B, 1970, 401-404

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